Cas no 1184-53-8 (Copper, methyl-(6CI,7CI,8CI,9CI))

Copper, methyl-(6CI,7CI,8CI,9CI) structure

1184-53-8 structure

Product Name:Copper, methyl-(6CI,7CI,8CI,9CI)

CAS No:1184-53-8

Molecular Formula:CH₃Cu

Molecular Weight:78.5805218219757

CID:134785

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Copper, methyl-(6CI,7CI,8CI,9CI) Properties

Names and Identifiers

- Copper, methyl-(6CI,7CI,8CI,9CI)
- Methylcopper(I)
- Methylcopper
- InChIKey： HRNSPWKFRJGQEC-UHFFFAOYSA-N
- Inchi： 1S/CH3.Cu/h1H3;
- SMILES： [Cu]C

Experimental Properties

Boiling Point: -32°C
Melting Point: 20°C (rough estimate)

Copper, methyl-(6CI,7CI,8CI,9CI) Related Literature

1. Enhancement of pore confinement caused by the mosaic structure on Ru nanoparticles for pH-universal hydrogen evolution reaction†

Xiaofang Ma,He Xiao,Yang Gao,Man Zhao,Li Zhang,Junming Zhang,Jianfeng Jia,Haishun Wu J. Mater. Chem. A, 2023,11, 3524-3534
2. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339
3. Natural product inspired optimization of a selective TRPV6 calcium channel inhibitor†

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4. Airflow-assisted dielectrophoresis to reduce the resistance mismatch in carbon nanotube-based temperature sensors†

Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
5. Foods and drugs analysis

Analyst, 1906,31, 299-304
6. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
7. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
8. Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†

John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
9. On splitting of the NICS(1) magnetic aromaticity index†

Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
10. Hydrothermal growth of piezoelectrically active lead-free (Na,K)NbO3–LiTaO3 thin films†

Gregory K. L. Goh CrystEngComm, 2013,15, 672-678

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